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Abstract
Promolate (CAS 3615-74-5), also known by synonyms such as Morphethylbutyne and the

brand name Atusil, is an organic molecular entity classified as an antitussive and

antispasmodic agent. Publicly available data, primarily from chemical databases and a limited

number of older clinical publications, identify its therapeutic use as a cough suppressant.

Contrary to some erroneous reports describing it as a novel bio-modulatory agent for

autoimmune diseases, Promolate's established pharmacological role is in the suppression of

the cough reflex. This technical guide synthesizes the available information on Promolate and

contextualizes its likely mechanism of action within the broader pharmacology of antitussive

agents, outlines general experimental protocols for this drug class, and provides visualizations

of the relevant biological pathways.

Introduction and Pharmacological Classification
Promolate, chemically identified as 2-morpholin-4-ylethyl 2-methyl-2-phenoxypropanoate, is

classified as a cough suppressant.[1] Antitussive drugs function by acting on the cough reflex

arc, which can be broadly divided into afferent (sensory), central (medullary), and efferent

(motor) pathways. These agents are typically categorized as either centrally acting or

peripherally acting.

Centrally Acting Antitussives: These drugs suppress the cough reflex by acting on the "cough

center" in the brainstem (medulla). This class includes opioids (e.g., codeine) and non-

opioids (e.g., dextromethorphan).
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Peripherally Acting Antitussives: These agents act on the afferent limb of the cough reflex in

the respiratory tract, reducing the sensitivity of sensory nerve endings that trigger a cough.

While specific mechanistic studies for Promolate are not detailed in the accessible scientific

literature, its classification as an antitussive places its mechanism within one of these

categories. A clinical study from 1979 evaluated Promolate as an antitussive agent in

respiratory diseases, confirming its clinical application in this area.[1]

The Cough Reflex Pathway
The act of coughing is a complex reflex initiated by the stimulation of sensory receptors in the

respiratory tract. A simplified model of this pathway is essential for understanding the potential

sites of action for an antitussive drug like Promolate.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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